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Compound of Interest

Compound Name: 5,5-Dimethylhexanoic acid

Cat. No.: B1274113

For researchers and scientists engaged in organic synthesis and drug discovery, understanding
the nuanced differences between structurally related molecules is paramount. This guide
provides a comparative analysis of 5,5-Dimethylhexanoic acid and its isomers, focusing on
their chemical and physical properties. Due to a lack of publicly available efficacy studies for
5,5-Dimethylhexanoic acid, this document will focus on its chemical characteristics and
provide a detailed experimental protocol for the synthesis of a structurally analogous
compound, 6,6-Dimethylheptanoic acid, to illustrate a relevant synthetic methodology.

Comparative Physicochemical Properties

The positioning of methyl groups on the carbon chain of hexanoic acid can influence its
physical and chemical characteristics. The following table summarizes the available data for
5,5-Dimethylhexanoic acid and a related isomer, 4,5-Dimethylhexanoic acid.
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Property 5,5-Dimethylhexanoic Acid 4,5-Dimethylhexanoic Acid
Molecular Formula CsH1602[1][2] CsH1602[3]

Molecular Weight 144.21 g/mol [1][2] ~144.21 g/mol [3]

IUPAC Name 5,5-dimethylhexanoic acid[1] 4,5-dimethylhexanoic acid
CAS Number 24499-80-7[2][4] 60308-81-8[3]

Melting Point 35 °C[2] Not available

SMILES CC(C)(C)CCCC(=0)O[1][2] CC(C)C(C)CCC(=0)0

Synthesis of a Structurally Related Carboxylic Acid:
6,6-Dimethylheptanoic Acid

While a specific, detailed experimental protocol for the synthesis of 5,5-Dimethylhexanoic
acid was not found in the reviewed literature, a comprehensive protocol for the synthesis of the
structurally similar 6,6-Dimethylheptanoic acid is available. This method, involving the
carbonation of a Grignard reagent, is a robust and widely applicable procedure for the
formation of carboxylic acids and can be adapted for the synthesis of 5,5-Dimethylhexanoic
acid from a suitable haloalkane precursor.

Materials and Reagents:[5]
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Reagent/Materi Molar Mass ( .
Formula Quantity Notes
al g/mol)
Magnesium
_ Mg 24.31 1.22 g (50 mmol)  Must be dry
Turnings
1-Bromo-5,5-
) CsH17Br 193.12 7.73 g (40 mmol)  Anhydrous
dimethylhexane
Dried over
Anhydrous ]
) (C2Hs)20 74.12 ~140 mL sodium/benzoph
Diethyl Ether
enone
] To initiate the
lodine I2 253.81 1-2 small crystals ] ]
Grignard reaction
Solid carbon
Dry Ice CO2 44.01 ~50¢ o
dioxide
Hydrochloric For acidic
_ HCI 36.46 ~50 mL
Acid, 6 M workup
Saturated
Sodium )
) NaHCO:s 84.01 ~100 mL For washing
Bicarbonate
Solution
Anhydrous _
Naz2S0a4 142.04 As needed For drying

Sodium Sulfate

Procedure:[5]

e Grignard Reagent Formation:

o Place magnesium turnings (1.22 g, 50 mmol) and a magnetic stir bar in a dry three-necked

flask equipped with a condenser and a dropping funnel.

o Add a small crystal of iodine.
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o Dissolve 1-bromo-5,5-dimethylhexane (7.73 g, 40 mmol) in 40 mL of anhydrous diethyl
ether and add it to the dropping funnel.

o Add a small portion of the alkyl halide solution to the magnesium turnings to initiate the
reaction.

o Once the reaction begins, add the remaining 1-bromo-5,5-dimethylhexane solution
dropwise to maintain a gentle reflux.

o After the addition is complete, continue stirring at reflux for an additional 30-60 minutes.

Carbonation:

o Cool the Grignard reagent solution to room temperature.

o In a separate beaker, carefully crush approximately 50 g of dry ice.

o Slowly pour the Grignard reagent solution over the crushed dry ice with vigorous stirring.
Workup and Extraction:

o Allow the excess dry ice to sublime.

o Slowly add 50 mL of 6 M hydrochloric acid to the reaction mixture.

o Transfer the mixture to a separatory funnel. Extract the aqueous layer with two 50 mL
portions of diethyl ether.

o Combine the organic layers and wash with 50 mL of saturated sodium bicarbonate
solution, followed by 50 mL of brine.

Drying and Purification:

[¢]

Dry the organic layer over anhydrous sodium sulfate.

[e]

Filter off the drying agent and remove the diethyl ether using a rotary evaporator.

o

The crude product can be purified by vacuum distillation or column chromatography.
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The following diagram illustrates the workflow for the synthesis of 6,6-Dimethylheptanoic acid.
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Click to download full resolution via product page

Synthesis workflow for 6,6-Dimethylheptanoic acid.

Potential Applications and Further Research

While efficacy data is not readily available, branched-chain carboxylic acids like 5,5-
Dimethylhexanoic acid and its isomers have potential applications in various fields. For
instance, some branched-chain carboxylic acids are known to exhibit antimicrobial properties or
can be used as flavoring agents.[6] 4,5-Dimethylhexanoic acid is suggested to have potential
use in organic synthesis, cosmetic formulations, and the food industry.[3] Further research is
needed to elucidate the biological activities and potential therapeutic applications of 5,5-
Dimethylhexanoic acid. This would involve in vitro and in vivo efficacy studies to determine its
mechanism of action and compare its performance against existing alternatives in relevant
disease models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid-efficacy-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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